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For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Formyl-2-methoxyphenyl cyclopropanecarboxylate is a versatile bifunctional building
block in organic synthesis, integrating the reactive aldehyde functionality of vanillin with the
unique conformational and electronic properties of a cyclopropane ring. This unique
combination makes it a valuable precursor for the synthesis of a diverse range of heterocyclic
compounds and complex molecular architectures, with potential applications in medicinal
chemistry and materials science. The vanillin core, a well-known privileged scaffold in drug
discovery, provides a platform for generating derivatives with a wide spectrum of biological
activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The
cyclopropanecarboxylate moiety introduces conformational rigidity and metabolic stability,
which are desirable features in drug design.[5][6][7]

This document provides an overview of the potential applications of 4-Formyl-2-
methoxyphenyl cyclopropanecarboxylate as a building block and details experimental
protocols for its utilization in key synthetic transformations.
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Key Features and Potential Applications

The reactivity of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate is centered around
its two primary functional groups: the aldehyde and the cyclopropanecarboxylate ester.

o Aldehyde Group: The formyl group is a versatile handle for a wide array of chemical
transformations, including:

o Reductive amination: To introduce diverse amine functionalities.

o Wittig and Horner-Wadsworth-Emmons reactions: For the formation of carbon-carbon
double bonds.

o Condensation reactions: With active methylene compounds to form chalcones and other
intermediates.

o Multicomponent reactions: Such as the Biginelli or Hantzsch reactions for the rapid
construction of complex heterocyclic scaffolds.[8]

o Cyclopropanecarboxylate Group: This moiety can serve multiple roles:

o Rigid Scaffold: The cyclopropane ring provides a three-dimensional structure that can be
exploited to control the orientation of substituents and enhance binding to biological
targets.[6]

o Bioisosteric Replacement: It can act as a bioisostere for other groups, influencing the
pharmacokinetic and pharmacodynamic properties of a molecule.

o Modulating Group: The ester can be hydrolyzed to the corresponding carboxylic acid,
which can then be further functionalized.

Diagram of Synthetic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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